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Compound of Interest

6-Aminonaphthalene-2-sulfonic
Compound Name: d
aci

Cat. No.: B145782

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data for 6-
Aminonaphthalene-2-sulfonic acid (also known as Bronner's acid), presented in a manner
tailored for the scientific community. It includes summarized quantitative data, detailed
experimental protocols for handling and emergencies, and logical workflow diagrams to ensure
safe laboratory practices.

Chemical Identification and Physical Properties

6-Aminonaphthalene-2-sulfonic acid is an aminonaphthalenesulfonic acid that crystallizes
from water as a monohydrate.[1] It is used in the synthesis of various chemical compounds,
including diaryl urea derivatives with potential antitumor activity.[1]

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b145782?utm_src=pdf-interest
https://www.benchchem.com/product/b145782?utm_src=pdf-body
https://www.benchchem.com/product/b145782?utm_src=pdf-body
https://www.benchchem.com/product/b145782?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4291323.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4291323.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145782?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Molecular Formula C10H9NO3S [2][3]
Molecular Weight 223.25 g/mol [2][4]
CAS Number 93-00-5 [21[31[4]
EC Number 202-208-9 [2]
White to light yellow or light
Appearance [1112]
orange powder/crystal
Decomposes at 346.66 °C,
Melting Point changing color from white to [2]
black.
Boiling Point 69°C at 1 mmHg (lit.) [2]

Water Solubility

0.12 g/L (20 °C)

[1]

pH

3.63 (acidic)

[2]

Hazard Identification and GHS Classification

There is conflicting information regarding the GHS classification of 6-Aminonaphthalene-2-

sulfonic acid. It is crucial for researchers to be aware of this discrepancy and handle the

substance with appropriate caution.

o Classification 1: Not Classified. Several sources state that this chemical is not classified as
hazardous according to GHS criteria.[2]

» Classification 2: Skin Sensitization, Category 1. Other sources classify it as a skin sensitizer
(H317: May cause an allergic skin reaction).[3][4]

Given this conflicting data, it is prudent to handle 6-Aminonaphthalene-2-sulfonic acid as a
potential skin sensitizer.

Precautionary Statements associated with Skin Sensitization (Category 1):[3]

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.
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e P272: Contaminated work clothing should not be allowed out of the workplace.
o P280: Wear protective gloves/protective clothing/eye protection/face protection.
e P302+P352: IF ON SKIN: Wash with plenty of water.

e P333+P313: If skin irritation or rash occurs: Get medical advice/attention.

e P362+P364: Take off contaminated clothing and wash it before reuse.

e P501: Dispose of contents/container in accordance with local regulations.

Toxicological and Ecotoxicological Data

The following tables summarize the available quantitative toxicological and ecotoxicological

data.
Route Species Value Source
Oral Rat (female) LD50: 5000 mg/kg bw  [2]
Dermal Rat (male/female) LD>0: > 2000 mglkg [2]
bw
E - -
Organism Test Value Duration Source
Daphnia magna EC50 > 100 mg/L 48 h [2]
Chlorella vulgaris EC50 > 200 mg/L 72 h [2]
Bacteria ECO 1000 mg/L 24 h [2]

Experimental Protocols

The following protocols provide detailed methodologies for safe handling, storage, and
emergency procedures.
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Standard Handling and Personal Protective Equipment
(PPE)

Methodology:

e Engineering Controls: Handle in a well-ventilated place, preferably within a chemical fume
hood to avoid the formation and inhalation of dust and aerosols.[2] Ensure emergency exits
and a risk-elimination area are established.[2]

e Personal Protective Equipment (PPE):

[¢]

Eye Protection: Wear tightly fitting safety goggles with side-shields conforming to EN 166
(EU) or NIOSH (US) standards.[2]

o Hand Protection: Wear chemical-impermeable gloves (e.g., nitrile rubber). Gloves must be
inspected prior to use and replaced if damaged. Wash and dry hands after handling.[2]

o Body Protection: Wear appropriate protective clothing to prevent skin exposure. For larger
guantities or where there is a risk of splashing, wear fire/flame resistant and impervious
clothing.[2]

o Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a
full-face respirator with a dust filter.[2]

e Hygiene Practices: Avoid contact with skin, eyes, and clothing.[2] Wash thoroughly after
handling.[2]

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.chemicalbook.com/msds/6-amino-2-naphthalenesulfonic-acid.pdf
https://www.chemicalbook.com/msds/6-amino-2-naphthalenesulfonic-acid.pdf
https://www.chemicalbook.com/msds/6-amino-2-naphthalenesulfonic-acid.pdf
https://www.chemicalbook.com/msds/6-amino-2-naphthalenesulfonic-acid.pdf
https://www.chemicalbook.com/msds/6-amino-2-naphthalenesulfonic-acid.pdf
https://www.chemicalbook.com/msds/6-amino-2-naphthalenesulfonic-acid.pdf
https://www.chemicalbook.com/msds/6-amino-2-naphthalenesulfonic-acid.pdf
https://www.chemicalbook.com/msds/6-amino-2-naphthalenesulfonic-acid.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145782?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Preparation

Assess Task & Quantity

:

Select Engineering Controls
(Fume Hood)

l

Select Appropriate PPE

4 )

Execution

Handle Chemical in
Designated Area

l

Avoid Dust/Aerosol

Formation
NG 4

Post-Handling
y

Store in Tightly Closed
Container

:

Decontaminate Work Area

l

Remove & Dispose/Clean PPE

N

:

Wash Hands Thoroughly

J

Click to download full resolution via product page

Caption: Standard laboratory workflow for handling 6-Aminonaphthalene-2-sulfonic acid.

© 2025 BenchChem. All rights

reserved. 5/10

Tech Support


https://www.benchchem.com/product/b145782?utm_src=pdf-body-img
https://www.benchchem.com/product/b145782?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145782?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Accidental Release (Spill) Protocol
Methodology:

e Immediate Actions:
o Evacuate personnel to a safe area, keeping people away from and upwind of the spill.[2]

o Ensure adequate ventilation. If the spill is large or in a poorly ventilated area, close the
laboratory door to contain vapors/dust.[5]

o Remove all sources of ignition and use non-sparking tools.[2]
e Containment:
o Prevent further spillage or leakage if it is safe to do so0.[2]

o Create a dike around the spill using an inert absorbent material such as dry sand, earth, or
vermiculite to prevent it from entering drains.[5]

» Neutralization and Absorption (for acidic substances):

o Given the acidic nature of this compound (pH 3.63), cautiously neutralize the spill by
slowly adding a weak base like soda ash (sodium carbonate) or sodium bicarbonate,
working from the outside edges toward the center.[5][6]

o Caution: The neutralization process can be exothermic. Proceed slowly and monitor for
any vigorous reaction.

o Use pH paper to confirm that the spill has been neutralized (aim for a pH between 6 and
8).[5]

e Cleanup and Disposal:
o Once neutralized, absorb the residue with an inert material (e.g., dry sand, vermiculite).[5]

o Carefully scoop or sweep up the absorbed material into a suitable, labeled, and closed
container for chemical waste disposal.[2][6] Avoid creating dust.
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o Adhered or collected material should be promptly disposed of in accordance with
appropriate laws and regulations.[2]

o Decontamination:

o Decontaminate the spill area and any affected equipment using a suitable cleaning agent
(e.g., soap and water), followed by a rinse with water.[7]

o Dispose of all cleanup materials as hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Safety Guide: 6-Aminonaphthalene-
2-sulfonic acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b145782#6-aminonaphthalene-2-sulfonic-acid-safety-
data-sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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